(E)-N-(2-(2-((1H-indol-3-yl)methylene)hydrazinyl)-2-oxoethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[(2E)-2-(1H-indol-3-ylmethylidene)hydrazinyl]-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H14N4O2S/c21-15(10-18-16(22)14-6-3-7-23-14)20-19-9-11-8-17-13-5-2-1-4-12(11)13/h1-9,17H,10H2,(H,18,22)(H,20,21)/b19-9+
• InChI Key: LLAMGLPNJVZGQE-DJKKODMXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C=NNC(=O)CNC(=O)C3=CC=CS3
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)/C=N/NC(=O)CNC(=O)C3=CC=CS3
• Molecular Formula: C16H14N4O2S
• DSSTOX Substance ID: DTXSID601330579
• Molecular Weight: 326.4 g/mol
• Solubility: 3.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 391896-35-8

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods, but specific structural data for this compound is not available in the retrieved data.

Scientific Research Applications

Cytotoxicity and Antioxidant Potential

• Cytotoxicity and Antioxidant Activity : Novel derivatives related to (E)-N-(2-(2-((1H-indol-3-yl)methylene)hydrazinyl)-2-oxoethyl)thiophene-2-carboxamide have shown significant cytotoxic activity on carcinoma cell lines such as A2780 and HeLa. They also exhibit remarkable antioxidant activity, highlighting their potential in cancer research and oxidative stress-related studies (Grozav et al., 2017).

Antimicrobial Activity

• Antimicrobial Effects : Certain derivatives have demonstrated substantial antimicrobial activity against various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. This suggests their application in developing new antimicrobial agents (Almutairi et al., 2018).

Synthesis and Characterization

• Chemical Synthesis and Structural Analysis : Studies have focused on the synthesis and spectroscopic identification of these compounds, providing essential insights into their chemical properties and potential modifications for various applications (Koza et al., 2013).

Potential in Sensory Materials

• Fluorescent Probes and Sensors : Hydrazide-based fluorescent probes related to the compound have been synthesized, showing high sensitivity and selectivity for detecting metals like Cu2+ and Hg2+ in aqueous solutions. This indicates their utility in environmental monitoring and analytical chemistry (Wang et al., 2014).

Applications in Enzyme Inhibition

• Enzyme Inhibition : Schiff base derivatives have shown potential as cholinesterase inhibitors, which could be significant in treating diseases like Alzheimer's. This aspect of research explores their neurological and therapeutic applications (Kausar et al., 2021).

Safety and Hazards

Safety and hazard data would typically include information on toxicity, environmental impact, and handling precautions. Unfortunately, specific safety and hazard data for this compound is not available.